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Compound of Interest

Compound Name: S-Bioallethrin

Cat. No.: B7800135

A Comprehensive Technical Guide to S-
Bioallethrin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of S-Bioallethrin, a potent synthetic
pyrethroid insecticide. The document outlines its chemical properties, mechanism of action,
and relevant experimental protocols, offering valuable insights for research and development in
toxicology, neurobiology, and immunology.

Chemical and Physical Properties

S-Bioallethrin is the most biologically active of the eight stereocisomers of allethrin.[1] It is
known for its rapid knockdown effect on flying and crawling insects and is widely used in public
health applications.[1][2][3]
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Identifier Value

CAS Number 28434-00-6[4]

Molecular Formula C19H2603

Molecular Weight 302.41 g/mol

Appearance Clear to amber viscous liquid
Synonyms Esbiol, D-Trans-Allethrin, Esbioallethrin

Mechanism of Action

S-Bioallethrin primarily acts as a neurotoxin in insects by targeting voltage-gated sodium
channels. It binds to these channels and modifies their gating kinetics, leading to prolonged
channel opening. This disruption of normal nerve function results in hyperexcitability, tremors,
paralysis, and ultimately, the death of the insect.

In addition to its effects on the nervous system, S-Bioallethrin has been shown to modulate
immune responses. It can inhibit lymphocyte proliferation and induce the release of histamine
from human basophils.
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Synthesize S-Bioallethrin Hapten
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7800135?utm_src=pdf-custom-synthesis
https://www.inchem.org/documents/ehc/ehc/ehc87.htm
http://www.titanunichem.com/page232?product_id=1839
https://www.echemi.com/products/pd180521130655-s-bioallethrin.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2760111.htm
https://www.benchchem.com/product/b7800135#cas-number-and-molecular-formula-of-s-bioallethrin
https://www.benchchem.com/product/b7800135#cas-number-and-molecular-formula-of-s-bioallethrin
https://www.benchchem.com/product/b7800135#cas-number-and-molecular-formula-of-s-bioallethrin
https://www.benchchem.com/product/b7800135#cas-number-and-molecular-formula-of-s-bioallethrin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7800135?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

